7-Methoxy-2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-4-carbaldehyde

• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: 7-methoxy-2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-4-carbaldehyde
• InChI: InChI=1S/C10H7F3N2O2/c1-17-9-3-2-6(5-16)7-4-8(10(11,12)13)14-15(7)9/h2-5H,1H3
• InChI Key: NTXWRBUSBGHYQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC(=NN12)C(F)(F)F)C=O

Description

7-Methoxy-2-(trifluoromethyl)pyrazolo[1,5-a]pyridine-4-carbaldehyde is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of Example 113 (2.97 g) was dissolved in methanol (50.0 mL). To this solution, sodium methoxide (1.42 g) was added and the mixture was stirred for 2 hours under reflux. After cooling, the solvent was evaporated. Water was added to the resulting residue and the mixture was extracted with ethyl acetate. The organic layer was washed sequentially with water and saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the residue was suspended in diisopropyl ether. The solid product was collected by filtration to afford the title compound as a yellowish green powder (1.93 g).